Pentanoic-5,5,5-d3 acid, 2-(propyl-3,3,3-d3)-
Pentanoic-5,5,5-d3 acid, 2-(propyl-3,3,3-d3)-
One of the isotopic labelled form of Valproic Acid, which could be used as an antiepileptic agent.
Brand Name:
Vulcanchem
CAS No.:
87745-18-4
VCID:
VC0196664
InChI:
InChI=1S/C8H16O2/c1-3-5-7(6-4-2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)/i1D3,2D3
SMILES:
CCCC(CCC)C(=O)O
Molecular Formula:
C8H12D6O2
Molecular Weight:
150.25 g/mol
Pentanoic-5,5,5-d3 acid, 2-(propyl-3,3,3-d3)-
CAS No.: 87745-18-4
Labelled Products
VCID: VC0196664
Molecular Formula: C8H12D6O2
Molecular Weight: 150.25 g/mol
Purity: 95% by HPLC; 98% atom D
| CAS No. | 87745-18-4 |
|---|---|
| Product Name | Pentanoic-5,5,5-d3 acid, 2-(propyl-3,3,3-d3)- |
| Molecular Formula | C8H12D6O2 |
| Molecular Weight | 150.25 g/mol |
| IUPAC Name | 5,5,5-trideuterio-2-(3,3,3-trideuteriopropyl)pentanoic acid |
| Standard InChI | InChI=1S/C8H16O2/c1-3-5-7(6-4-2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)/i1D3,2D3 |
| Standard InChIKey | NIJJYAXOARWZEE-WFGJKAKNSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])CCC(CCC([2H])([2H])[2H])C(=O)O |
| SMILES | CCCC(CCC)C(=O)O |
| Canonical SMILES | CCCC(CCC)C(=O)O |
| Description | One of the isotopic labelled form of Valproic Acid, which could be used as an antiepileptic agent. |
| Purity | 95% by HPLC; 98% atom D |
| Related CAS | 99-66-1 (unlabelled) |
| Synonyms | Valproic Acid; Dipropylacetic Acid; 2-Propylvaleric Acid |
| Tag | Pentanoic Acid Impurities |
| PubChem Compound | 159148 |
| Last Modified | Nov 11 2021 |
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